Cas no 2451479-58-4 (2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, (2E)-)

• Product Name: 2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, (2E)-
• CAS No: 2451479-58-4
• MF: C₁₈H₁₂FNO₃
• MW: 309.291188240051
• CID: 5108982
• Update Time: 2025-11-01

2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, (2E)-
• hCAIX-IN-7

• Inchi： 1S/C18H12FNO3/c19-14-3-1-2-12(10-14)4-8-17(21)20-15-6-7-16-13(11-15)5-9-18(22)23-16/h1-11H,(H,20,21)/b8-4+
• InChI Key： OXJBLRCFWGEKML-XBXARRHUSA-N
• SMILES： C(NC1C=C2C(=CC=1)OC(=O)C=C2)(=O)/C=C/C1=CC=CC(F)=C1

Additional information on 2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, (2E)-

Introduction to 2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, (2E) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2451479-58-4, identified as 2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, (2E), represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of a fluorophenyl moiety and a benzopyranone scaffold suggests unique electronic and steric properties that could be exploited for designing novel bioactive molecules.

In recent years, the field of medicinal chemistry has witnessed significant advancements in the design and synthesis of heterocyclic compounds. Among these, benzopyranones have emerged as a crucial class of scaffolds due to their broad spectrum of biological activities. The benzopyranone core is particularly notable for its presence in several natural products and pharmacologically active agents. The specific derivative mentioned here, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, incorporates a fluorine atom at the 3-position of the phenyl ring, which is a common strategy to enhance metabolic stability and binding affinity. This modification can significantly influence the compound's interaction with biological targets, making it a promising candidate for further investigation.

The amide functionality at the N-position, linked to the benzopyranone ring via an ethylene bridge, introduces additional conformational flexibility. This feature is particularly valuable in drug design, as it allows for optimization of both potency and selectivity. The (2E) configuration of the double bond further refines the molecule's three-dimensional structure, potentially affecting its solubility and bioavailability. These structural attributes make 2451479-58-4 an intriguing subject for studying structure-activity relationships (SAR) in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine at specific positions on aromatic rings can modulate electronic properties, lipophilicity, and metabolic degradation pathways. In particular, the fluorophenyl group in this compound may enhance its interaction with biological targets by improving hydrophobicity and reducing susceptibility to enzymatic degradation. Such modifications are often employed in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents.

The benzopyranone scaffold itself has been extensively studied for its pharmacological properties. Benzopyranones exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer effects. The derivative 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)- combines these properties with additional functional groups that may enhance its therapeutic potential. For instance, the amide group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes or receptors.

In the context of drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 2451479-58-4, including its rigid heterocyclic core and flexible side chains, make it an ideal candidate for virtual screening against large databases of biological targets. Advanced computational techniques such as molecular docking can predict binding affinities and identify potential lead compounds for further optimization.

Experimental validation of computational predictions is crucial for advancing drug discovery efforts. In vitro assays can provide insights into the compound's biological activity across various target systems. Preliminary studies on derivatives similar to 2451479-58-4 have shown promising results in modulating specific enzymatic pathways relevant to diseases such as cancer and neurodegeneration. These findings underscore the potential of this class of compounds as scaffolds for novel therapeutics.

The synthesis of complex molecules like 2-Propenamide, 3-(3-fluorophenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-, requires meticulous planning and expertise in organic chemistry. Modern synthetic methodologies have enabled the efficient construction of intricate molecular frameworks while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce fluorinated aromatic groups into heterocyclic systems. These advances have significantly streamlined the process of developing novel bioactive molecules.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can alter electronic distributions within molecules, leading to enhanced binding affinities and improved pharmacokinetic profiles. The presence of a fluorophenyl group in 2451479-58-4 is likely to contribute to these effects by increasing hydrophobic interactions with biological targets while minimizing off-target effects due to reduced metabolic susceptibility.

Future directions in the study of this compound may include exploring its interactions with specific proteins or enzymes using X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Such structural elucidation can provide critical insights into its mechanism of action and guide further optimization efforts. Additionally, exploring analogs with different substituents or scaffolds may reveal new biological activities or therapeutic applications.

The integration of interdisciplinary approaches—combining synthetic chemistry, computational modeling, and biological testing—has revolutionized drug discovery over recent decades. The case of 2451479-58-4 exemplifies how a single compound can serve as a platform for exploring multiple avenues in chemical biology research. Its unique structural features offer opportunities for developing innovative therapeutics targeting various diseases.

In conclusion,2 Propenamide 3 (3 Fluorophenyl) N (2 Oxo 2h 1 Benzopyran 6 yl) (2e) with CAS number 2451479 58 4 represents a significant advancement in medicinal chemistry research Its structural complexity functional groups such as fluoroaromatics benzopyranones amides make it an attractive candidate for drug development Recent studies highlight its potential applications in modulating biological pathways while computational methods enable efficient screening Synthesis techniques continue to evolve enabling precise construction Novel derivatives may reveal additional therapeutic benefits underscoring its importance as a research tool